molecular formula C11H12O5 B8317827 Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate

Cat. No. B8317827
M. Wt: 224.21 g/mol
InChI Key: UZGJXBDUGPTIBW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate is a useful research compound. Its molecular formula is C11H12O5 and its molecular weight is 224.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 8-Methoxy-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C11H12O5

Molecular Weight

224.21 g/mol

IUPAC Name

methyl 5-methoxy-2,3-dihydro-1,4-benzodioxine-8-carboxylate

InChI

InChI=1S/C11H12O5/c1-13-8-4-3-7(11(12)14-2)9-10(8)16-6-5-15-9/h3-4H,5-6H2,1-2H3

InChI Key

UZGJXBDUGPTIBW-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=C(C=C1)C(=O)OC)OCCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of methyl 2,3-dihydroxy-4-methoxybenzoate (0.176 mol), 1,2-dibromo-ethane (0.282 mol), K2CO3 (0.444 mol) and CuO (1.4 g) in DMF (1000 ml) was stirred for 6 hours, cooled, filtered and the filtrate was evaporated. Water (300 ml) was added. The mixture was extracted twice with DCM (300 ml). The organic layer was separated, washed with a saturated NaHCO3 solution, dried, filtered and the solvent was evaporated. The residue was triturated in DIPE. The precipitate was filtered off and dried, yielding 32.1 g of methyl 2,3-dihydro-8-methoxy-1,4-benzodioxin-5-carboxylate (intermediate 1, mp. 84° C.).
Quantity
0.176 mol
Type
reactant
Reaction Step One
Quantity
0.282 mol
Type
reactant
Reaction Step One
Name
Quantity
0.444 mol
Type
reactant
Reaction Step One
[Compound]
Name
CuO
Quantity
1.4 g
Type
reactant
Reaction Step One
Name
Quantity
1000 mL
Type
solvent
Reaction Step One

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